Cas no 2168705-84-6 (tert-butyl N-3-(chlorosulfonyl)-1,1,1-trifluoropropan-2-ylcarbamate)

• Product Name: tert-butyl N-3-(chlorosulfonyl)-1,1,1-trifluoropropan-2-ylcarbamate
• CAS No: 2168705-84-6
• MF: C₈H₁₃ClF₃NO₄S
• MW: 311.706331014633
• CID: 5834426
• PubChem ID: 165869178
• Update Time: 2025-05-26

tert-butyl N-3-(chlorosulfonyl)-1,1,1-trifluoropropan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-(chlorosulfonyl)-1,1,1-trifluoropropan-2-ylcarbamate
• 2168705-84-6
• EN300-1577682
• tert-butyl N-[3-(chlorosulfonyl)-1,1,1-trifluoropropan-2-yl]carbamate

• Inchi： 1S/C8H13ClF3NO4S/c1-7(2,3)17-6(14)13-5(8(10,11)12)4-18(9,15)16/h5H,4H2,1-3H3,(H,13,14)
• InChI Key： JNBONERTUADSPV-UHFFFAOYSA-N
• SMILES： ClS(CC(C(F)(F)F)NC(=O)OC(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 311.0205912g/mol
• Monoisotopic Mass: 311.0205912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 80.8Ų

Additional information on tert-butyl N-3-(chlorosulfonyl)-1,1,1-trifluoropropan-2-ylcarbamate

Comprehensive Overview of tert-butyl N-3-(chlorosulfonyl)-1,1,1-trifluoropropan-2-ylcarbamate (CAS No. 2168705-84-6)

The compound tert-butyl N-3-(chlorosulfonyl)-1,1,1-trifluoropropan-2-ylcarbamate (CAS No. 2168705-84-6) is a specialized organic molecule with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring a chlorosulfonyl group and a trifluoromethyl moiety, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers and industry professionals frequently search for this compound due to its relevance in drug discovery, peptide synthesis, and fluorinated building blocks.

One of the key reasons for the growing interest in tert-butyl N-3-(chlorosulfonyl)-1,1,1-trifluoropropan-2-ylcarbamate is its role in the development of fluorinated pharmaceuticals. Fluorination is a widely adopted strategy in medicinal chemistry to enhance the metabolic stability, bioavailability, and binding affinity of drug candidates. The presence of the trifluoromethyl group in this compound aligns with current trends in precision medicine and targeted therapies, which are among the most searched topics in the pharmaceutical sector.

In addition to its pharmaceutical applications, this compound is also explored in material science and specialty chemicals. The chlorosulfonyl functionality allows for further derivatization, enabling the creation of sulfonamides, sulfonyl chlorides, and other sulfonyl-based compounds. These derivatives are often used in the development of high-performance polymers and surface modifiers, addressing the demand for advanced materials in industries such as electronics and coatings.

The synthesis and handling of tert-butyl N-3-(chlorosulfonyl)-1,1,1-trifluoropropan-2-ylcarbamate require expertise in organic chemistry, particularly in reactions involving sulfonyl chlorides and carbamate protections. Researchers often seek information on safe handling practices, storage conditions, and compatibility with other reagents. These queries reflect the broader concern for laboratory safety and sustainable chemistry, which are hot topics in academic and industrial settings.

From an analytical perspective, the characterization of this compound involves techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR). These methods are critical for verifying the purity and structure of the compound, ensuring its suitability for downstream applications. The integration of spectroscopic data and computational modeling has become a common practice, driven by the increasing use of artificial intelligence (AI) in chemical research.

The commercial availability of tert-butyl N-3-(chlorosulfonyl)-1,1,1-trifluoropropan-2-ylcarbamate is another area of interest for buyers and suppliers. Market trends indicate a rising demand for custom synthesis and bulk quantities, particularly from companies engaged in contract research organizations (CROs) and fine chemical manufacturing. This aligns with the broader shift toward outsourced R&D and collaborative innovation in the chemical industry.

In conclusion, tert-butyl N-3-(chlorosulfonyl)-1,1,1-trifluoropropan-2-ylcarbamate (CAS No. 2168705-84-6) is a versatile and highly sought-after compound in modern chemistry. Its applications span pharmaceuticals, agrochemicals, and advanced materials, making it a focal point for researchers and industry professionals. By staying updated on the latest developments and addressing common queries related to its use, this compound continues to play a pivotal role in innovation and scientific progress.